Cas no 9017-21-4 (Benzene,ethenylmethyl-, homopolymer)

• Product Name: Benzene,ethenylmethyl-, homopolymer
• CAS No: 9017-21-4
• MF: C₉H₁₀
• MW: 118.175702571869
• CID: 813982
• PubChem ID: 11904
• Update Time: 2025-06-23

Benzene,ethenylmethyl-, homopolymer Chemical and Physical Properties

Names and Identifiers

• Benzene,ethenylmethyl-, homopolymer
• POLY(VINYLTOLUENE) MIXED ISOMERS AVERAGE MW CA. 80,000 (GPC)
• LS-13610
• o-methyl-styrene
• 1-methyl-2-vinyl-benzene
• Styrene, o-methyl-
• O-METHYLSTYRENE
• ortho-Methylstyrene
• EINECS 210-256-7
• 4-05-00-01367 (Beilstein Handbook Reference)
• 2-Methyl-1-vinylbenzene
• AMY13657
• 2-Methylstyrene, >=95.0% (GC)
• METHYLSTYRENE, O-
• Q2805872
• HSDB 8457
• FT-0613082
• 2-METHYLSTYRENE (STABILIZED WITH TBC)
• POLY(VINYLTOLUENE)
• A856582
• InChI=1/C9H10/c1-3-9-7-5-4-6-8(9)2/h3-7H,1H2,2H3
• 1-Ethenyl-2-methylbenzene
• CHEMBL3427716
• 2-Vinyltoluene
• 611-15-4
• NS00019910
• 2-Ethenylmethylbenzene
• BRN 1901764
• Benzene, 1-ethenyl-2-methyl-
• MFCD00014936
• 1-ethenyl-2-methyl-benzene
• SY048431
• T72704
• DTXSID2060599
• 25087-21-2
• UNII-556UO5CL44
• (2-TOLYL)ETHENE
• CS-0110436
• 9017-21-4
• 556UO5CL44
• 2-Methylstyrene
• NVZWEEGUWXZOKI-UHFFFAOYSA-
• 1-Methyl-2-vinylbenzene
• M0259
• AKOS005256969
• o-Vinyltoluene

• Inchi： 1S/C9H10/c1-3-9-7-5-4-6-8(9)2/h3-7H,1H2,2H3
• InChI Key： NVZWEEGUWXZOKI-UHFFFAOYSA-N
• SMILES： C1(C)C=CC=CC=1C=C

Computed Properties

• Exact Mass: 118.078250319g/mol
• Monoisotopic Mass: 118.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Granular
• Density: 1.05 g/mL at 25 °C(lit.)
• Boiling Point: 100 °C(lit.)
• Refractive Index: n20/D 1.59
• LogP: 3.580
• Solubility: Not available

Benzene,ethenylmethyl-, homopolymer Security Information

• WGK Germany：3
• Safety Instruction： 24/25

Additional information on Benzene,ethenylmethyl-, homopolymer

Benzene,ethenylmethyl-, homopolymer: A Comprehensive Overview

The compound with CAS No. 9017-21-4, commonly referred to as Benzene,ethenylmethyl-, homopolymer, is a synthetic polymer with significant applications in various industries. This polymer is derived from the homopolymerization of styrene, a vinyl benzene derivative, and is widely recognized for its unique physical and chemical properties. The homopolymer structure of this compound ensures high molecular weight and excellent thermal stability, making it suitable for a range of industrial and commercial uses.

Recent advancements in polymer chemistry have further enhanced the understanding of Benzene,ethenylmethyl-, homopolymer's properties. Researchers have explored its potential in biomedical applications, such as drug delivery systems and tissue engineering scaffolds. The polymer's biocompatibility and controlled degradation rates make it an ideal candidate for these applications. Moreover, studies have shown that by modifying the polymer's surface properties through techniques like plasma treatment or chemical grafting, its performance in biomedical fields can be significantly improved.

In the field of materials science, Benzene,ethenylmethyl-, homopolymer has been extensively studied for its mechanical properties. Its high tensile strength and flexibility make it suitable for manufacturing lightweight components in the automotive and aerospace industries. Recent research has focused on incorporating nanofillers into the polymer matrix to enhance its mechanical and thermal properties further. For instance, the addition of carbon nanotubes or graphene oxide has been shown to significantly improve the polymer's strength and conductivity.

The environmental impact of Benzene,ethenylmethyl-, homopolymer has also been a topic of interest in recent years. Scientists are exploring sustainable methods for producing this polymer, such as using renewable feedstocks or developing biodegradable variants. One promising approach involves synthesizing the polymer from bio-based styrene derivatives, which reduces its carbon footprint and contributes to a circular economy.

From a manufacturing perspective, the synthesis of Benzene,ethenylmethyl-, homopolymer typically involves free radical polymerization under controlled conditions. Recent innovations in polymerization techniques, such as controlled radical polymerization (CRP) methods like atom transfer radical polymerization (ATRP) and reversible addition-fragmentation chain transfer (RAFT), have enabled better control over the polymer's molecular weight and architecture. These advancements have led to the development of polymers with tailored properties for specific applications.

In terms of industrial applications, Benzene,ethenylmethyl-, homopolymer is widely used in packaging materials due to its excellent barrier properties against oxygen and moisture. This makes it ideal for food packaging applications where shelf life extension is critical. Additionally, its electrical insulation properties make it a popular choice in electronic components and wiring systems.

Recent studies have also highlighted the potential of Benzene,ethenylmethyl-, homopolymer in energy storage systems. By incorporating this polymer into battery components, researchers have achieved improved energy density and cycle stability. The polymer's ability to form stable films on electrode surfaces prevents dendrite formation during charging and discharging processes.

Furthermore, advancements in 3D printing technology have opened new avenues for utilizing Benzene,ethenylmethyl-, homopolymer as a filament material. Its high printability and mechanical strength make it suitable for creating complex geometries required in customized medical devices or prototyping.

Despite its numerous advantages, challenges remain in optimizing the production process of Benzene,ethenylmethyl-, homopolymer to reduce costs and improve efficiency. Ongoing research focuses on developing scalable production methods that minimize waste and energy consumption while maintaining product quality.

In conclusion, Benzene,ethenylmethyl-, homopolymer (CAS No. 9017-21-4) is a versatile material with a wide range of applications across various industries. Its unique properties continue to be explored through cutting-edge research in materials science and chemistry. As technology advances and sustainability becomes a priority, this polymer is expected to play an even more significant role in shaping future innovations.